Cas no 207972-07-4 (Diderroside; O-De-Ac, O-tigloyl)

Diderroside; O-De-Ac, O-tigloyl structure

207972-07-4 structure

Product Name:Diderroside; O-De-Ac, O-tigloyl

CAS No:207972-07-4

Molecular Formula:C₂₂H₃₂O₁₃

Molecular Weight:504.481688499451

CID:2728626

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Diderroside; O-De-Ac, O-tigloyl Properties

Names and Identifiers

- Gonocaryoside E
- 8-O-tigloyldiderroside
- (-)-Gonocaryoside E
- InChIKey： TUTUCWWXOAPPHZ-UHFFFAOYSA-N
- Inchi： 1S/C22H32O13/c1-5-9(2)20(30)33-10(3)15-11(6-14(24)31-4)12(19(28)29)8-32-21(15)35-22-18(27)17(26)16(25)13(7-23)34-22/h5,8,10-11,13,15-18,21-23,25-27H,6-7H2,1-4H3,(H,28,29)
- SMILES： COC(CC1C(C(=O)O)=COC(OC2C(O)C(O)C(O)C(CO)O2)C1C(OC(C(=CC)C)=O)C)=O

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 35
XLogP3: -0.195000000000001

Diderroside; O-De-Ac, O-tigloyl Related Literature

1. Direct methylation and trifluoroethylation of imidazole and pyridine derivatives

Jie Zhang,George Robert Martin,Darryl D. DesMarteau Chem. Commun., 2003, 2334-2335
2. A one-pot multicomponent strategy for stereospecific construction of tricyclic pyrrolo[1,2-a]quinolines†

Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
3. Progress on photocatalytic semiconductor hybrids for bacterial inactivation

Jiayu Zeng,Ziming Li,Hui Jiang,Xuemei Wang Mater. Horiz., 2021,8, 2964-3008
4. Pore structure and electrochemical properties of CNT-based electrodes studied by in situ small/wide angle X-ray scattering†

Cleis Santos,Álvaro Ridruejo,Rebeca Marcilla,Juan José Vilatela J. Mater. Chem. A, 2019,7, 5305-5314
5. Synthesis of low-temperature-processable and highly conductive Ag ink by a simple ligand modification: the role of adsorption energy

Inyu Jung,Kihyun Shin,Na Rae Kim,Hyuck Mo Lee J. Mater. Chem. C, 2013,1, 1855-1862
6. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

Jennifer Guerra-Bubb,Rodney Croteau Nat. Prod. Rep., 2012,29, 683-696
7. N-doped carbon nanotubes encapsulated with FeNi nanoparticles derived from defect-rich, molecule-doped 3D g-C3N4 as an efficient bifunctional electrocatalyst for rechargeable zinc–air batteries†

Jiahui zheng,Taijia Kang,Bei Liu,Pu Wang,Huaming Li J. Mater. Chem. A, 2022,10, 9911-9921
8. Graphene-coated polymer foams as tuneable impact sensors†

Conor S. Boland,Umar Khan,Mathew Binions,Sebastian Barwich,John B. Boland,Denis Weaire,Jonathan N. Coleman Nanoscale, 2018,10, 5366-5375
9. Novel 3D-networked melamine–naphthalene–polyamic acid nanofillers doped in vinyl ester resin for higher flame retardancy

Ravi Kumar Cheedarala,M. N. Prabhakar,Beom Gon Cho,Young Bin Park,Jung Il Song Mater. Adv., 2021,2, 4339-4351
10. Hexacyclic lactam building blocks for highly efficient polymer solar cells†

Jiamin Cao,Chuantian Zuo,Bin Du,Xiaohui Qiu,Liming Ding Chem. Commun., 2015,51, 12122-12125

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